Cas no 2598978-56-2 (Mcl-1 inhibitor 6)

• Product Name: Mcl-1 inhibitor 6
• CAS No: 2598978-56-2
• MF: C₂₆H₂₈ClNO₆S
• MW: 518.021625518799
• CID: 5214072
• PubChem ID: 159595604
• Update Time: 2025-06-03

Mcl-1 inhibitor 6 Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxylic acid, 4-[(4-acetylphenyl)sulfonyl]-1-[3-(4-chloro-3,5-dimethylphenoxy)propyl]-3,5-dimethyl-
• Mcl-1 inhibitor 6
• CHEMBL4850731
• BDBM50576622
• MS-29610
• HY-132307
• 2598978-56-2
• G18362
• AKOS040757892
• SCHEMBL24482431
• CS-0200378
• DA-75361

• Inchi： 1S/C26H28ClNO6S/c1-15-13-21(14-16(2)23(15)27)34-12-6-11-28-18(4)25(17(3)24(28)26(30)31)35(32,33)22-9-7-20(8-10-22)19(5)29/h7-10,13-14H,6,11-12H2,1-5H3,(H,30,31)
• InChI Key： MKUKBCVJQXCFKM-UHFFFAOYSA-N
• SMILES： N1(CCCOC2=CC(C)=C(Cl)C(C)=C2)C(C)=C(S(C2=CC=C(C(C)=O)C=C2)(=O)=O)C(C)=C1C(O)=O

Computed Properties

• Exact Mass: 517.1325865g/mol
• Monoisotopic Mass: 517.1325865g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 840
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 111Ų

Additional information on Mcl-1 inhibitor 6

Comprehensive Overview of Mcl-1 inhibitor 6 (CAS No. 2598978-56-2): Mechanism, Applications, and Research Advances

The Mcl-1 inhibitor 6 (CAS No. 2598978-56-2) is a highly selective small-molecule compound targeting the myeloid cell leukemia-1 (Mcl-1) protein, a critical anti-apoptotic member of the Bcl-2 family. With its unique chemical structure and potent inhibitory activity, this compound has garnered significant attention in oncology research, particularly in addressing therapy-resistant cancers and apoptosis evasion mechanisms. Its CAS registry number, 2598978-56-2, ensures precise identification in pharmacological databases and regulatory documentation.

Recent studies highlight the pivotal role of Mcl-1 in cancer cell survival, making it a hotspot for drug development. The Mcl-1 inhibitor 6 exhibits nanomolar affinity, disrupting Mcl-1/Bim protein-protein interactions, thereby promoting apoptosis in malignant cells. Researchers are particularly interested in its synergy with BH3-mimetics and chemotherapy agents, which could overcome resistance in hematological malignancies and solid tumors like triple-negative breast cancer (TNBC).

From a structural perspective, Mcl-1 inhibitor 6 features a optimized pharmacophore that enhances binding specificity while minimizing off-target effects. Computational modeling and X-ray crystallography studies reveal its interaction with the P2/P4 pockets of Mcl-1, a breakthrough for rational drug design. This precision aligns with the growing demand for targeted cancer therapies, a trending topic in precision medicine forums and AI-driven drug discovery platforms.

In preclinical models, Mcl-1 inhibitor 6 demonstrates remarkable efficacy in synergistic combination therapies, a key focus area for researchers exploring cancer cell vulnerabilities. Its ability to sensitize tumors to PARP inhibitors and immune checkpoint blockers positions it as a versatile tool in combination regimen development. These findings address frequently searched queries like "how to overcome Mcl-1 mediated resistance" or "next-generation apoptosis inducers".

The compound's pharmacokinetic profile, including oral bioavailability and blood-brain barrier penetration, is under active investigation. Such properties are critical for its potential application in central nervous system (CNS) malignancies, a niche yet high-impact area in oncology. This aligns with patient advocacy trends emphasizing rare cancer therapeutics and brain tumor research.

Beyond oncology, Mcl-1 inhibitor 6 is being explored in autoimmune disorders where dysregulated apoptosis contributes to pathogenesis. Preliminary data suggest modulation of lymphocyte survival, sparking interest in inflammatory disease applications. This multidisciplinary potential responds to the increasing cross-therapeutic searches like "repurposing cancer drugs for autoimmune conditions".

From a commercial perspective, the pharmaceutical industry closely monitors Mcl-1 inhibitor 6 due to its patent landscape and scalability. Analytical methods for its quantification, such as LC-MS/MS and HPLC purity assays, are rigorously validated to support Good Manufacturing Practice (GMP) compliance—a critical aspect for stakeholders tracking translational research milestones.

In summary, Mcl-1 inhibitor 6 (CAS No. 2598978-56-2) represents a paradigm-shifting approach in targeting apoptotic pathways. Its development reflects the convergence of structural biology, computational chemistry, and translational oncology, addressing pressing challenges in personalized cancer treatment. As research progresses, this compound may redefine standards for BH3-mimetic therapeutics and inspire next-generation small-molecule inhibitors.